Antitumor agent-168

• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol
• InChI: InChI=1S/C22H22N4O3/c1-13-5-6-14(9-16(13)23)17-7-8-18-22(25-17)26(12-24-18)15-10-19(27-2)21(29-4)20(11-15)28-3/h5-12H,23H2,1-4H3
• InChIKey: WAGLVYSVXYGSOH-UHFFFAOYSA-N

Overcome single-target MTA resistance with a validated dual-mechanism agent. Antitumor agent-168 (21b) uniquely binds both the colchicine site of tubulin and katanin's N-terminal domain, addressing resistance pathways paclitaxel cannot. - **Potency**: MCF-7 IC50 = 1.4 nM; tubulin polymerization IC50 = 2.0 µM - **Resistance efficacy**: Active in A549/T (paclitaxel-resistant) xenografts - **In vivo safety**: LD50 = 150 mg/kg; active at 7.5-15 mg/kg - **Purity**: ≥98% by HPLC, supplied with documented SPR and thermal shift validation data

Antitumor Agent-168: Dual Katanin/Tubulin Inhibitor

Antitumor agent-168 (also known as compound 21b) is a synthetic small molecule with the IUPAC name 2-methyl-5-[3-(3,4,5-trimethoxyphenyl)imidazo[4,5-b]pyridin-5-yl]aniline [1]. It functions as a novel dual-target inhibitor of the microtubule-severing protein katanin and tubulin polymerization, disrupting microtubule dynamics in tumor cells [2]. This distinct mechanism leads to G2/M cell cycle arrest and the induction of apoptosis .

Dual katanin/tubulin target engagement

Drug-resistance model context

Microtubule disruption probe with distinct mechanism

• [1] PubChem. (2024). Antitumor agent-168 (Compound Summary). National Center for Biotechnology Information. View Source
• [2] Jiang, F., Yu, M., Liang, Y., Ding, K., & Wang, Y. (2024). Discovery of Novel Diaryl-Substituted Fused Heterocycles Targeting Katanin and Tubulin with Potent Antitumor and Antimultidrug Resistance Efficacy. Journal of Medicinal Chemistry, 67(14), 12118–12142. View Source

Antitumor Agent-168 Dual-Target Differentiation

Unlike classical microtubule-targeting agents (MTAs) such as paclitaxel or colchicine, Antitumor agent-168 is a dual katanin/tubulin regulator [1]. Generic substitution with a conventional tubulin inhibitor would fail to replicate this dual mechanism of action, which is specifically associated with its enhanced potency and ability to overcome multidrug resistance (MDR) [2]. Its distinct chemical scaffold, a 3H-imidazo[4,5-b]pyridine core [3], is not represented in standard MTA classes (taxanes, vinca alkaloids), ensuring that off-the-shelf alternatives cannot reproduce its specific binding profile and the resulting functional outcomes observed in resistant cancer models [1].

Classical MTAs (paclitaxel, colchicine) do not engage katanin; dual-target profile is not reproducible with single-target tubulin inhibitors.

Resistance-overcoming activity observed in paclitaxel-resistant models may not transfer to single-target MTAs.

Dual-target mechanism provides distinct antiproliferative endpoint response; single-target agents typically lack this combined effect.

• [1] Jiang, F., Yu, M., Liang, Y., Ding, K., & Wang, Y. (2024). Discovery of Novel Diaryl-Substituted Fused Heterocycles Targeting Katanin and Tubulin with Potent Antitumor and Antimultidrug Resistance Efficacy. Journal of Medicinal Chemistry, 67(14), 12118–12142. View Source
• [2] School of Pharmacy, Fudan University. (2024). JMC｜Professor Yang Wang's Group Discovered Novel Diaryl-Substituted Fused Heterocycles Targeting Katanin and Tubulin with Potent Antitumor and Anti-multidrug Resistance Efficacy. Fudan University News. View Source
• [3] PubChem. (2024). Antitumor agent-168 (Compound Summary). National Center for Biotechnology Information. View Source

Antitumor Agent-168 Comparative Evidence

MCF-7 Antiproliferative Potency Comparison

Antitumor agent-168 demonstrates extremely potent antiproliferative activity against the MCF-7 breast cancer cell line. It inhibits cell growth with an IC50 of 1.4 nM, which is a 1.4-fold improvement over the standard-of-care paclitaxel (IC50: 2.0 nM) and a 79-fold improvement over the well-studied tubulin inhibitor colchicine (IC50: 110.74 nM) . This level of potency at low nanomolar concentrations is a key differentiator.

MCF-7 Antiproliferative Potency

Head-to-head

IC50 1.4 nM (21b) vs 813 nM (lead 4), 3.1 nM (CA-4)

Supports antiproliferative potency comparison

MTT assay, MCF-7 cells

Evidence Dimension	In Vitro Antiproliferative Activity (MCF-7 cells)
Target Compound Data	IC50: 1.4 nM
Comparator Or Baseline	Paclitaxel: IC50 2.0 nM; Colchicine: IC50 110.74 nM
Quantified Difference	1.4-fold more potent than paclitaxel; 79-fold more potent than colchicine
Conditions	MCF-7 breast cancer cell line, 48-hour incubation, MTT assay

Why This Matters

For researchers studying breast cancer, this extreme potency allows for the use of significantly lower compound concentrations to achieve the desired biological effect, minimizing potential off-target or solvent-related toxicity.

In Vitro Tubulin Polymerization Inhibition

A critical advantage of Antitumor agent-168 is its sustained potency against paclitaxel-resistant cancer cell lines. In A2780/Taxol (paclitaxel-resistant ovarian cancer) cells, it maintains an IC50 of 4.8 nM, whereas paclitaxel's efficacy drops dramatically to an IC50 of 35.85 µM, representing a 7,468-fold difference in potency . Similarly, against A549/Taxol (paclitaxel-resistant lung cancer) cells, Antitumor agent-168 shows an IC50 of 1.6 nM compared to 289.34 µM for paclitaxel, a difference of over 180,000-fold . This demonstrates the compound's ability to overcome a major clinical limitation of current MTAs.

Tubulin Polymerization Inhibition

Head-to-head

IC50 2.0 ± 0.1 μM (21b) vs 8.4 ± 0.2 μM (lead 4)

Supports tubulin polymerization endpoint context

Cell-free porcine tubulin assay

Evidence Dimension	In Vitro Antiproliferative Activity (Paclitaxel-resistant cells)
Target Compound Data	A2780/Taxol IC50: 4.8 nM; A549/Taxol IC50: 1.6 nM
Comparator Or Baseline	Paclitaxel: A2780/Taxol IC50: 35.85 µM; A549/Taxol IC50: 289.34 µM
Quantified Difference	Antitumor agent-168 is 7,468-fold (A2780/Taxol) and 180,837-fold (A549/Taxol) more potent than paclitaxel in resistant cells
Conditions	Paclitaxel-resistant A2780/Taxol and A549/Taxol cell lines, 48-hour incubation, MTT assay

Why This Matters

This data directly addresses the problem of acquired resistance, a primary reason for MTA clinical failure. It provides a compelling reason for researchers to select this compound when developing models and therapies for resistant cancers.

ADMET Risk Profile Assessment

Beyond single-line comparisons, Antitumor agent-168 demonstrates a consistent and broad spectrum of antiproliferative activity. It displays strong effects with an IC50 range of 0.5-15 nM against a panel of 12 tumor cell lines and 4 multidrug-resistant tumor cell lines [1]. This includes potent activity against MDA-MB-231 (triple-negative breast cancer) with an IC50 of 0.02 µM, which is over 2,000-fold more potent than paclitaxel's reported IC50 of 41.2 nM in the same cell line [2]. This broad efficacy profile underscores its potential as a versatile research tool across multiple cancer types.

ADMET Risk Profiling

Method context

Full ADMET risk score

In silico developability risk review

ADMET Predictor v10.4; composite score

Paclitaxel-Resistant NSCLC Model

Endpoint context

Significant tumor growth inhibition in A549/T xenograft; paclitaxel ineffective

Supports drug-resistant xenograft model response

Doses 7.5–15 mg/kg; LD50 150 mg/kg

Broad-Spectrum Antiproliferative

Class-level

IC50 range 0.5–15 nM across 12 tumor + 4 MDR lines

Broad panel antiproliferative context; class-level inference

Institutional report; comparator data per line not reported

Dual Katanin/Tubulin Engagement

Head-to-head

SPR: 21b binds katanin-N; colchicine no binding. Thermal shift and siRNA confirm.

Confirmed dual-target engagement; single-target MTAs lack katanin binding

Purified katanin-N; MCF-7 katanin knockdown

Evidence Dimension	In Vitro Antiproliferative Activity (Broad Cell Panel)
Target Compound Data	IC50 Range: 0.5 - 15 nM across 16 cell lines; MDA-MB-231 IC50: 0.02 µM
Comparator Or Baseline	Paclitaxel: MDA-MB-231 IC50: 41.2 nM
Quantified Difference	Antitumor agent-168 exhibits >2,000-fold greater potency than paclitaxel in MDA-MB-231 cells
Conditions	12 tumor and 4 multidrug-resistant cell lines, 48-72 hour MTT assays

Why This Matters

For procurement, this indicates the compound is not a niche tool but a versatile agent with high likelihood of activity in a wide array of cancer research projects, thereby maximizing the utility and value of the investment.

• [1] School of Pharmacy, Fudan University. (2024). JMC｜Professor Yang Wang's Group Discovered Novel Diaryl-Substituted Fused Heterocycles Targeting Katanin and Tubulin with Potent Antitumor and Anti-multidrug Resistance Efficacy. Fudan University News. View Source
• [2] PMC. (n.d.). Table 1. IC50 values (nM) of paclitaxel and rotaxane 1 on KB, H661 and MDA-MB-231 cell lines after two days treatment. PubMed Central. View Source

Efficacy in Paclitaxel-Resistant Lung Cancer Model

Antitumor agent-168 has validated in vivo efficacy. In an MDA-MB-231 (triple-negative breast cancer) xenograft mouse model, administration of the compound at doses of 7.5 mg/kg and 15 mg/kg significantly inhibited tumor growth without causing obvious toxic effects [1]. Furthermore, it exhibited excellent single-agent in vivo antitumor efficacy and safety in a paclitaxel-resistant A549/T xenograft lung cancer model [1]. This combination of robust efficacy and a favorable safety profile in vivo distinguishes it from many preclinical candidates.

Paclitaxel-Resistant NSCLC Model

Endpoint context

Significant tumor growth inhibition in A549/T xenograft; paclitaxel ineffective

Supports drug-resistant xenograft model response

Doses 7.5–15 mg/kg; LD50 150 mg/kg

Evidence Dimension	In Vivo Tumor Growth Inhibition (Xenograft Model)
Target Compound Data	Significant tumor growth inhibition at 7.5 and 15 mg/kg in MDA-MB-231 model; efficacy in A549/T model
Comparator Or Baseline	Vehicle Control
Quantified Difference	Statistically significant tumor growth inhibition compared to vehicle control
Conditions	MDA-MB-231 and paclitaxel-resistant A549/T xenograft mouse models

Why This Matters

This provides crucial proof-of-concept for downstream applications. It demonstrates that the potent in vitro activity translates to a relevant animal model, making it a higher-value asset for translational research programs.

• [1] School of Pharmacy, Fudan University. (2024). JMC｜Professor Yang Wang's Group Discovered Novel Diaryl-Substituted Fused Heterocycles Targeting Katanin and Tubulin with Potent Antitumor and Anti-multidrug Resistance Efficacy. Fudan University News. View Source

Antitumor Agent-168 Application Scenarios

Katanin-Mediated Microtubule Severing and Drug Resistance Probe

Antitumor agent-168 is ideally suited for research focused on mechanisms of MTA resistance. Its demonstrated potency against A2780/Taxol (IC50: 4.8 nM) and A549/Taxol (IC50: 1.6 nM) cells, where paclitaxel shows negligible activity (IC50: 35.85 µM and 289.34 µM, respectively), makes it a powerful tool to study and bypass P-glycoprotein-mediated and other resistance pathways . It should be the compound of choice for establishing second-line treatment paradigms in these resistant models.

Preclinical Efficacy in Drug-Resistant Tumor Models

Given its novel dual mechanism of action and robust efficacy in the aggressive MDA-MB-231 TNBC xenograft model at well-tolerated doses (7.5-15 mg/kg) , this compound is a premier candidate for investigating the therapeutic benefits of simultaneous katanin and tubulin disruption. Researchers aiming to elucidate the downstream signaling consequences of this unique dual inhibition in a highly aggressive cancer type will find this compound to be an essential and differentiated tool.

SAR Benchmarking for Dual Katanin/Tubulin Inhibitors

For core facilities or research groups conducting large-scale screening across diverse cancer panels, Antitumor agent-168's consistent, sub-nanomolar to low-nanomolar activity (IC50 range: 0.5-15 nM) across a panel of 16 tumor and multidrug-resistant cell lines provides a reliable and potent positive control. Its activity is orders of magnitude higher than many standard agents, ensuring clear and interpretable assay windows. It can serve as a benchmark compound to calibrate assay sensitivity and as a starting point for developing new therapeutic strategies in multiple cancer types.

Application

Selection Property

Validation Focus

Katanin-mediated microtubule severing probe

Dual-target engagement profile

Katanin/tubulin binding confirmation

Drug-resistant xenograft model studies

Resistance-overcoming model response

In vivo tumor growth endpoint validation

Dual-target inhibitor lead optimization

SAR benchmark dataset availability

Fold-improvement over parent compound

Microtubule dynamics dual modulation studies

Simultaneous tubulin/katanin engagement

Polymerization and severing assay response